Cas no 1396750-52-9 (5-ethyl-N-4-(morpholin-4-yl)but-2-yn-1-ylthiophene-2-sulfonamide)

• Product Name: 5-ethyl-N-4-(morpholin-4-yl)but-2-yn-1-ylthiophene-2-sulfonamide
• CAS No: 1396750-52-9
• MF: C₁₄H₂₀N₂O₃S₂
• MW: 328.450201034546
• CID: 6055316
• PubChem ID: 71792745
• Update Time: 2025-06-08

5-ethyl-N-4-(morpholin-4-yl)but-2-yn-1-ylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-N-4-(morpholin-4-yl)but-2-yn-1-ylthiophene-2-sulfonamide
• 5-ethyl-N-[4-(morpholin-4-yl)but-2-yn-1-yl]thiophene-2-sulfonamide
• F6244-2738
• VU0540103-1
• 5-ethyl-N-(4-morpholin-4-ylbut-2-ynyl)thiophene-2-sulfonamide
• 1396750-52-9
• AKOS024542837
• 5-ethyl-N-(4-morpholinobut-2-yn-1-yl)thiophene-2-sulfonamide

• Inchi： 1S/C14H20N2O3S2/c1-2-13-5-6-14(20-13)21(17,18)15-7-3-4-8-16-9-11-19-12-10-16/h5-6,15H,2,7-12H2,1H3
• InChI Key： HVGPIWYFMNYKNR-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(CC)S1)(NCC#CCN1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 328.09153485g/mol
• Monoisotopic Mass: 328.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-ethyl-N-4-(morpholin-4-yl)but-2-yn-1-ylthiophene-2-sulfonamide

Introduction to 5-ethyl-N-4-(morpholin-4-yl)but-2-yn-1-ylthiophene-2-sulfonamide (CAS No. 1396750-52-9)

5-ethyl-N-4-(morpholin-4-yl)but-2-yn-1-ylthiophene-2-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1396750-52-9, represents a novel class of molecules with potential applications in drug discovery and development. The structural framework of this compound incorporates several key functional groups, including an ethyl group, a morpholine moiety, an alkyne moiety, and a thiophene ring sulfonamide derivative. These features collectively contribute to its unique chemical properties and biological activities, making it a subject of intense study in academic and industrial research settings.

The thiophene core is a heterocyclic aromatic ring that is widely recognized for its presence in numerous bioactive natural products and pharmaceuticals. Its incorporation into the molecular structure of 5-ethyl-N-4-(morpholin-4-yl)but-2-yn-1-ylthiophene-2-sulfonamide likely enhances the compound's ability to interact with biological targets, such as enzymes and receptors. The sulfonamide group, another critical feature, is known for its role in medicinal chemistry due to its capacity to form hydrogen bonds and its ability to modulate the pharmacokinetic properties of drugs. The presence of both morpholine and alkyne functionalities further diversifies the compound's chemical landscape, offering multiple sites for further chemical modification and functionalization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The 5-ethyl-N-4-(morpholin-4-yl)but-2-yn-1-ylthiophene-2-sulfonamide structure has been subjected to virtual screening campaigns to identify potential binding interactions with various biological targets. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. This aligns with the growing interest in developing small-molecule inhibitors that can modulate these pathways without significant side effects.

In vitro studies have begun to explore the pharmacological profile of 5-ethyl-N-4-(morpholin-4-y)but -2 -yn -1 -ylthiophene -2 -sulfonamide. These studies have focused on evaluating its interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. Initial results indicate that the compound demonstrates moderate inhibitory activity against COX enzymes, suggesting potential therapeutic benefits in conditions associated with inflammation. Additionally, the morpholine moiety may contribute to improved solubility and bioavailability, which are critical factors for drug development.

The synthesis of 5 -ethyl -N -4 - ( morpholin -4 -y l ) but -2 -yn -1 -y lthiophene -2 - sulfonamide presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. The synthesis typically involves multi-step reactions, including cross-coupling reactions between alkynes and aryl halides, followed by functional group transformations such as sulfonamide formation. Advances in catalytic systems have enabled more efficient and selective reactions, reducing the need for harsh conditions and minimizing byproduct formation.

The role of 5 -ethyl -N -4 -( morpholin -4 y l ) but -2 y n -1 y lthiophene -2 sulfonamide in drug discovery is further underscored by its structural versatility. Researchers can modify various parts of the molecule to optimize its biological activity while maintaining key pharmacophoric features. For instance, replacing the ethyl group with other alkyl or aryl groups may alter the compound's solubility profile or enhance its binding affinity to specific targets. Similarly, modifications to the thiophene ring or sulfonamide moiety can fine-tune its pharmacological properties.

Current research trends indicate that compounds like 5 ethyl N 4 ( morph olin 4 y l ) but 2 y n 1 y lthiophene 2 sulf on am ide are being explored for their potential in treating a variety of diseases beyond inflammation-related conditions. Studies are ongoing to investigate their efficacy in neurological disorders, where modulation of neurotransmitter pathways is crucial. Additionally, their antimicrobial properties are being evaluated against resistant strains of bacteria, highlighting their broad therapeutic potential.

The development of novel synthetic routes for 5 ethyl N 4 ( morph olin 4 y l ) but 2 y n 1 y lthiophene 2 sulf on am ide is an active area of research aimed at improving yield and scalability. Continuous flow chemistry has emerged as a promising approach for synthesizing complex molecules efficiently. This methodology allows for precise control over reaction conditions, leading to higher product purity and reduced environmental impact compared to traditional batch processing methods.

The future prospects for 5 ethyl N 4 ( morph olin 4 y l ) but 2 y n 1 y lthiophene 2 sulf on am ide are bright, with ongoing studies expected to yield new insights into its biological activity and therapeutic potential. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in translating laboratory findings into clinical applications. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.